Cas no 1346608-59-0 (4-(1-Hydroxy-1-methyl-ethyl)-3-methyl-benzoic acid)

• Product Name: 4-(1-Hydroxy-1-methyl-ethyl)-3-methyl-benzoic acid
• CAS No: 1346608-59-0
• MF: C₁₁H₁₄O₃
• MW: 194.227063655853
• MDL: MFCD24485380
• CID: 2142591
• Update Time: 2023-08-04

4-(1-Hydroxy-1-methyl-ethyl)-3-methyl-benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(1-hydroxy-1-methyl-ethyl)-3-methylbenzoic acid
• 4-(1-hydroxy-1-methyl-ethyl)-3-methyl-benzoic acid
• TXAMHZNACDFLME-UHFFFAOYSA-N
• 4-(1-Hydroxy-1-methyl-ethyl)-3-methyl-benzoic acid

• MDL： MFCD24485380
• Inchi： 1S/C11H14O3/c1-7-6-8(10(12)13)4-5-9(7)11(2,3)14/h4-6,14H,1-3H3,(H,12,13)
• InChI Key： TXAMHZNACDFLME-UHFFFAOYSA-N
• SMILES： OC(C)(C)C1C=CC(C(=O)O)=CC=1C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 223
• Topological Polar Surface Area: 57.5